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Compound of Interest

Compound Name: CFTR corrector 14

Cat. No.: B15569592 Get Quote

Essential Safety and Handling Guide for CFTR
Corrector 14
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling CFTR corrector 14 (also known as Compound

SVQ26). The following procedures are based on established best practices for handling

chemical compounds in a laboratory setting where a specific Safety Data Sheet (SDS) is not

available. It is imperative to treat compounds with unknown toxicity with a high degree of

caution.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to minimize exposure and ensure

personal safety when handling CFTR corrector 14. The following table summarizes the

recommended PPE.[1][2][3][4]
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Body Area Required PPE
Specifications and
Remarks

Torso/Body Laboratory Coat

A buttoned, flame-resistant lab

coat should be worn to protect

clothing and skin from potential

splashes.[1][4]

Hands Disposable Nitrile Gloves

Double-gloving is

recommended to provide an

extra layer of protection.[1][5]

Gloves should be changed

regularly (e.g., every 30-60

minutes) or immediately upon

known or suspected contact

with the compound.[5]

Eyes Safety Goggles

Chemical splash goggles are

required to provide a seal

around the eyes and offer

protection from splashes,

sprays, and airborne particles.

[1][2][4]

Face Face Shield

A face shield should be worn in

addition to safety goggles,

especially when there is a

significant risk of splashing,

such as when preparing

solutions or handling larger

quantities.[2]

Feet Closed-Toe Shoes

Shoes that fully cover the feet

are mandatory to protect

against spills and falling

objects.[1]

Respiratory Respirator (as needed) The necessity of respiratory

protection depends on a risk

assessment of the procedure.
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[1] If the compound is volatile,

creates dust, or is handled in a

poorly ventilated area, a

respirator (e.g., N95 or higher)

may be required.[1] All work

with powdered forms of the

compound should be

conducted in a certified

chemical fume hood.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling CFTR
corrector 14 from receipt of the compound to its final disposal. This workflow is designed to

minimize exposure and prevent contamination.
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase

1. Hazard Assessment
Review available data.

Treat as unknown toxicity.

2. Assemble PPE
Don lab coat, double gloves,

safety goggles, and face shield.

3. Prepare Workspace
Work in a designated area,

preferably a fume hood.

4. Weighing
Weigh the solid compound

in a fume hood.

Proceed to handling

5. Solubilization
Prepare solutions within the

fume hood. Use appropriate solvents.

6. Experimental Use
Conduct the experiment following

the established protocol.

7. Decontamination
Wipe down work surfaces

with an appropriate solvent.

Experiment complete

8. Waste Segregation
Collect all solid and liquid waste

in labeled hazardous waste containers.

9. Doffing PPE
Remove PPE in the correct order

to avoid self-contamination.

10. Personal Hygiene
Wash hands thoroughly with

soap and water.

Click to download full resolution via product page

Caption: Workflow for the safe handling of CFTR corrector 14.
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Operational and Disposal Plan
A systematic approach to the handling and disposal of CFTR corrector 14 is critical for

laboratory safety and environmental protection.

Operational Protocols
Receiving and Storage: Upon receipt, inspect the container for any damage. The compound

should be stored in a cool, dry, and well-ventilated area, away from incompatible materials.

The storage location should be clearly labeled.

Handling:

All handling of the solid compound, including weighing and solution preparation, must be

conducted within a certified chemical fume hood to minimize inhalation exposure.

Use dedicated spatulas and glassware. If not possible, ensure thorough cleaning and

decontamination after use.

Avoid creating dust when handling the powdered form of the compound.

Spill Management:

In case of a small spill, carefully clean the area while wearing appropriate PPE. Absorb

liquids with an inert material and collect all contaminated materials in a sealed, labeled

hazardous waste container.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Never dispose of chemical waste down the drain or in the regular trash.[6]

Waste Collection:

Solid Waste: Collect any unused compound, contaminated consumables (e.g., weigh

boats, pipette tips), and spill cleanup materials in a designated, sealed, and clearly labeled
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hazardous solid waste container.

Liquid Waste: Collect all solutions containing CFTR corrector 14 in a designated, sealed,

and clearly labeled hazardous liquid waste container. Ensure the container is compatible

with the solvents used.

Sharps: Any contaminated sharps (e.g., needles) must be disposed of in a designated

sharps container.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name ("CFTR corrector 14"), and any other components of the waste

stream (e.g., solvent names).

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and proper disposal of the hazardous waste.[6] Do not allow waste to

accumulate in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15569592#personal-protective-equipment-for-
handling-cftr-corrector-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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